Cas no 1379213-66-7 (4-(thiophen-3-yl)pyrrolidin-3-ylmethanol)

• Product Name: 4-(thiophen-3-yl)pyrrolidin-3-ylmethanol
• CAS No: 1379213-66-7
• MF: C₉H₁₃NOS
• MW: 183.270621061325
• CID: 5159904
• PubChem ID: 18423463
• Update Time: 2025-06-14

4-(thiophen-3-yl)pyrrolidin-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinemethanol, 4-(3-thienyl)-
• 4-(thiophen-3-yl)pyrrolidin-3-ylmethanol

• Inchi： 1S/C9H13NOS/c11-5-8-3-10-4-9(8)7-1-2-12-6-7/h1-2,6,8-11H,3-5H2
• InChI Key： SWXORFHOLPJLTG-UHFFFAOYSA-N
• SMILES： N1CC(C2C=CSC=2)C(CO)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-(thiophen-3-yl)pyrrolidin-3-ylmethanol

Recent Advances in the Study of 4-(Thiophen-3-yl)pyrrolidin-3-ylmethanol (CAS: 1379213-66-7) in Chemical Biology and Pharmaceutical Research

The compound 4-(thiophen-3-yl)pyrrolidin-3-ylmethanol (CAS: 1379213-66-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the versatility of 4-(thiophen-3-yl)pyrrolidin-3-ylmethanol as a building block in medicinal chemistry. Its pyrrolidine core, coupled with the thiophene moiety, offers a promising scaffold for the development of novel bioactive molecules. Researchers have explored its role in modulating various biological targets, including G protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways.

One of the key advancements in the synthesis of 4-(thiophen-3-yl)pyrrolidin-3-ylmethanol involves the use of asymmetric catalysis to achieve high enantiomeric purity. This is particularly important given the increasing emphasis on chirality in drug development. Recent publications have detailed innovative synthetic routes that improve yield and scalability, making the compound more accessible for further pharmacological evaluation.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4-(thiophen-3-yl)pyrrolidin-3-ylmethanol exhibits promising inhibitory effects on specific kinases implicated in cancer progression. Additionally, its anti-inflammatory properties have been investigated in models of chronic inflammatory diseases, showing reduced cytokine production and improved tissue repair.

The pharmacokinetic profile of 4-(thiophen-3-yl)pyrrolidin-3-ylmethanol has also been a focus of recent research. Studies have indicated favorable absorption and distribution characteristics, although further optimization may be required to enhance metabolic stability. These findings underscore the compound's potential as a lead molecule for the development of new therapeutics.

Looking ahead, researchers are exploring the derivatization of 4-(thiophen-3-yl)pyrrolidin-3-ylmethanol to enhance its selectivity and potency. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these efforts. The integration of these approaches is expected to accelerate the discovery of novel drug candidates based on this scaffold.

In conclusion, 4-(thiophen-3-yl)pyrrolidin-3-ylmethanol represents a promising area of research in chemical biology and drug discovery. Its unique structural features, combined with its diverse biological activities, make it a valuable candidate for further investigation. Continued efforts in synthesis optimization, biological evaluation, and mechanistic studies will be crucial to unlocking its full therapeutic potential.